Cas no 2891598-26-6 (3-bromo-7-methyl-5H-pyrrolo[2,3-b]pyrazine)

• Product Name: 3-bromo-7-methyl-5H-pyrrolo[2,3-b]pyrazine
• CAS No: 2891598-26-6
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• CID: 6801153
• PubChem ID: 168432747
• Update Time: 2025-06-07

3-bromo-7-methyl-5H-pyrrolo[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2891598-26-6
• G15066
• PS-17287
• 3-bromo-7-methyl-5H-pyrrolo[2,3-b]pyrazine

• Inchi： 1S/C7H6BrN3/c1-4-2-10-7-6(4)9-3-5(8)11-7/h2-3H,1H3,(H,10,11)
• InChI Key： BQPYVAKYAJOHMK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=N1)NC=C2C

Computed Properties

• Exact Mass: 210.97451g/mol
• Monoisotopic Mass: 210.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6Ų

Additional information on 3-bromo-7-methyl-5H-pyrrolo[2,3-b]pyrazine

Introduction to 3-Bromo-7-Methyl-5H-Pyrrolo[2,3-b]Pyrazine (CAS No. 2891598-26-6)

3-Bromo-7-methyl-5H-pyrrolo[2,3-b]pyrazine (CAS No. 2891598-26-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of pyrrolopyrazines, which are known for their diverse pharmacological effects, including anti-inflammatory, antiviral, and anticancer activities.

The chemical structure of 3-bromo-7-methyl-5H-pyrrolo[2,3-b]pyrazine features a bromine atom at the 3-position and a methyl group at the 7-position of the pyrrolopyrazine core. These substituents play a crucial role in modulating the compound's biological activity and physicochemical properties. The bromine atom, in particular, can enhance the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability.

Recent studies have explored the potential applications of 3-bromo-7-methyl-5H-pyrrolo[2,3-b]pyrazine in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages. This suggests that 3-bromo-7-methyl-5H-pyrrolo[2,3-b]pyrazine may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-bromo-7-methyl-5H-pyrrolo[2,3-b]pyrazine has also been investigated for its antiviral properties. Preliminary studies have demonstrated that this compound can inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry into host cells and inhibition of viral protein synthesis. These findings highlight the potential of 3-bromo-7-methyl-5H-pyrrolo[2,3-b]pyrazine as a broad-spectrum antiviral agent.

The anticancer potential of 3-bromo-7-methyl-5H-pyrrolo[2,3-b]pyrazine has also been a focus of recent research. In vitro experiments have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism underlying its anticancer activity is thought to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that 3-bromo-7-methyl-5H-pyrrolo[2,3-b]pyrazine may be a promising lead compound for the development of novel anticancer therapies.

Beyond its biological activities, the physicochemical properties of 3-bromo-7-methyl-5H-pyrrolo[2,3-b]pyrazine are also important considerations for its development as a therapeutic agent. The compound exhibits good solubility in organic solvents and moderate solubility in water, which can facilitate its formulation into various dosage forms such as tablets, capsules, and injectable solutions. Additionally, preliminary stability studies have shown that 3-bromo-7-methyl-5H-pyrrolo[2,3-b]pyrazine is stable under standard storage conditions, making it suitable for long-term storage and transportation.

In conclusion, 3-Bromo-7-methyl-5H-pyrrolo[2,3-b]pyrazine (CAS No. 2891598-26-6) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an attractive candidate for further preclinical and clinical investigation. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for its eventual use in clinical settings.